Drawing on a synthesis of the recent empirical literature, we show that since its first report in 2016, fall armyworm has continued to spread rapidly posing severe threats to the food security of smallholders in Sub-Saharan Africa. Fall armyworm impacts have been more pronounced during 2020 due to Coronavirus Disease-2019 (COVID-19) restrictions that hampered labor availability and smallholder access to crop protection inputs. The agricultural system's vulnerability to COVID-19 underscores the need for a recovery effort that focuses on building back better for smallholder communities to overcome the impacts of the pandemic, and build resilience against similar threats in the future. Institutional strengthening, linkages to input and output markets, and microcredit support will address immediate production challenges in the wake of COVID-19. Enhancing the technical capacities of smallholders and regional collaboration for multirisk monitoring and early warning will inform coordinated actions for the sustainable management of fall armyworm and other emerging risks.

We examine common Indigenous and local knowledge-based adaptive responses to climate change from the sustainability perspective among Indigenous and local communities globally. We draw upon an assessment of 98 peer-reviewed articles to access how local-level responses interact with the broader sustainability dimensions of social, economic, and environmental. We focus on five adaptive responses: 1) community-based adaptation, 2) diversification, 3) local governance and conflict resolution schemes, 4) land, soil, and water management, and 5) traditional weather forecast. Using sustainability framing, we illustrate how these adaptive responses can be both resilient and vulnerable. We argue that long-term successful adaptation to climate change should aim to avoid any increase in, and instead should decrease, vulnerability related to the social (e.g. loss of social bonds and mutual support), economic (e.g. insecure income), and environmental (e.g. soil contamination) dimensions. There is an urgent need to discuss successful adaptation to climate change from a holistic approach that includes long-term social, economic, and environmental sustainability aspects.

Mixed production systems, in which producers have some combination of perennial and annual crops, livestock, and/or fisheries, are the most common form of farming in low- and medium-income countries, and they are increasingly of interest in high-income countries as an adaptive approach to climate change. Diversification in mixed systems can buffer against the risks climate change poses to food production systems through increased livelihood resilience, food security, and multiple ecosystem services. Mixed systems can provide near-term, local and regional resilience as well as contributing to sustained resilience in the global food system. Evidence and cases from mixed crop-livestock systems, agroforestry, and integrated aquatics systems demonstrate the technical, cultural, and socio-economic benefits, challenges and barriers to implementation. Support for mixed systems, including context-specific financial mechanisms, knowledge sharing, and markets, could help advance the adaptation and mitigation benefits of mixed systems. Failure to consider the place and context-specific dynamics in implementing these systems can lead to maladaptive outcomes.

Human impacts on water cycles (HIWC) can include modification of rainfall. Spatial and temporal variation in rainfall, with implications for ‘water security’, has been attributed to multiple causal pathways, with different options for human agency. Ten historical paradigms of the cause of rainfall imply shifts from ‘nature controlling humans’ to ‘human control over nature’ and ‘human control over other humans’. Paradigm shifts have consequences for human efforts, interacting with social–ecological systems, to appease spirits, please rainmakers, expose ‘rainfakers’, protect forest, plant trees, reduce greenhouse gas emissions, apply cloud seeding, or declare rainfall modification an illegitimate tool in warfare. The ‘instrumental’ and ‘relational’ values of atmospheric water cycling depend on cognitive paradigms of rainfall causation as represented in local, public/policy, or science-based ecological knowledge. The paradigms suggest a wide range of human decision points that require reinterpretation of rationality for any paradigm shift, as happened with the forest–rainfall linkages.

This article reviews critical responses to recent academic debates on resilience and peacebuilding, with a focus on approaches that question the underlying logics of resilient peacebuilding in fundamental ways. It argues that, while resilience in peacebuilding lends agency and new policy direction to peacebuilding actors, enabling them to uphold the image of active global governance, this also helps to legitimize the existence and reproduction of dominant global-capitalist structures and practices that undermine long-term peacebuilding and give rise to risks of conflict and environmental disasters in the first place. We argue that this process hinders transformation away from an infinite growth economy by focusing on imminent systemic risks and solutions while ignoring potential normative–theoretical and practical–experiential alternatives to the global-capitalist frameworks at the heart of the problem.

There is potential for nature-based solutions (NbS) to contribute to climate-resilient development (CRD) due to their integrated approach to mitigation, adaptation, and sustainable development. However, despite alignment between NbS and CRD’s objectives, realization of this potential is not guaranteed. A CRD pathways (CRDP) approach helps to analyze the complexities of the relationship between CRD and NbS, and a climate justice lens enables the identification of the multiple ways that NbS can support or undermine CRD by foregrounding the politics inherent in deciding between NbS trade-offs. We use stylized vignettes of potential NbS to examine how the dimensions of climate justice reveal the potential of NbS to contribute to CRDP. We consider tensions in NbS projects between local and global climate objectives, and the potential for NbS framing to reinforce inequalities or unsustainable practices. Ultimately, we present a framework that combines climate justice and CRDP in an analytical tool for understanding the potential for a NbS to support CRD in specific places.

People living on low-lying coral atolls are highly exposed to climate change and there is much discussion that climate change is and will increasingly force their migration. This article presents findings from a systematic literature review on climate-change migration in atolls. We found an implicit (if not explicit) assumption in the literature that migration driven by climate change is already happening, yet the literature shows no empirical evidence of this to date. The prevailing assumption that outmigration is the only option has meant there is little consideration of local adaptation options in the literature, with little attention to how people living in these places may want to adapt, nor scrutiny of the enabling policies and institutions necessary for them to secure their futures.

Rising sea levels are projected to affect millions of coastal inhabitants, as climate change is threatening livelihoods all over the world. Those in charge of policy in affected areas will have to weigh the costs and benefits of moving people and communities out of harm's way (retreat) versus accommodating and protecting them in situ (resist). Decision-making solely based on direct material benefits of a location neglects other value types that are crucial to accurately reflect the actual valuation of the land. Relational values arise from the human-nature relationship and have recently been recognized as an important source of valuation for land beyond material benefits. However, since relational values are difficult to determine, incorporating them in the decision-making presents a challenge. Our contention is that the implementation of deliberative and inclusive approaches, such as citizens' assemblies, can serve as an effective means of developing adaptation policies that incorporate relational values.

Global changes play today an important role in altering patterns of human, animal, and plant host–pathogen interactions and invasive pest species. With rapid development in sequencing technology, there is also an increase in pathogen and pest studies adopting a macroscale, biogeographical perspective, and we present the most recent elements on existing ecological and biogeographical trends. We also compare the results on the one hand on emerging infectious diseases of animals and humans, and on the other hand on plant pathogens and pests. International exchanges of people, animals, and plant products currently contribute to their geographical extension but with notable differences across disease and pest systems, and regions. This review highlights that the subject of pathogens and plant pests, traditionally rooted in agronomic approaches, lacks work on macroecology and biogeography. We discuss the research orientations to better anticipate their ecological and economic impacts in order to better achieve environmental sustainability.

This paper assesses empirical knowledge on the role of social networks in women’s access and use of climate information services (CIS) across Sub-Saharan Africa’s agricultural sector. Broadly, literature that analyzes the success of CIS as an enabler of climate adaptation focuses only minimally on the role of contextual social dynamics in achieving CIS uptake. This gap prompted the subject of this paper, which illuminates how the spread of CIS is a function of ground-level communication processes and social ties, as conceptualized by social network theorists. This is particularly evident in literature examining the gender implications of CIS, which reveals how the power dynamics of knowledge-sharing and women’s weaker social networks hinder their access to climate information. This review contributes to the social science on climate change a novel triangulation of climate information, gender, and social network literatures. It aims to highlight CIS scholars’ calls, albeit infrequent, for greater attention to the influence of social networks on the flow of information to women. This is illustrated through two case studies in which authors use social network analyses to reveal barriers to women’s CIS access and continued use. Connecting these disparate bodies of literature uncovers potentially viable, though seldom explored, pathways for improving the gender responsiveness and overall effectiveness of CIS, such as delivering information through existing ground-level social structures.